Cas no 1801155-98-5 ((2-Isopropylindazol-5-yl)boronic acid)

(2-Isopropylindazol-5-yl)boronic acid is a boronic acid derivative commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. Its indazole core and boronic acid functional group enhance reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical applications. The isopropyl substituent at the 2-position contributes to steric and electronic modulation, improving stability and reaction efficiency. This compound is particularly useful in constructing heterocyclic frameworks due to its compatibility with diverse reaction conditions. High purity and consistent performance ensure reliable results in synthetic workflows. Proper handling under inert conditions is recommended to preserve its reactivity.

(2-Isopropylindazol-5-yl)boronic acid structure

1801155-98-5 structure

Product Name:(2-Isopropylindazol-5-yl)boronic acid

CAS No:1801155-98-5

MF:C₁₀H₁₃BN₂O₂

MW:204.033422231674

CID:4615133

Update Time:2025-06-09

(2-Isopropylindazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Isopropylindazol-5-yl)boronic acid
- (2-propan-2-ylindazol-5-yl)boronic acid
- Inchi： 1S/C10H13BN2O2/c1-7(2)13-6-8-5-9(11(14)15)3-4-10(8)12-13/h3-7,14-15H,1-2H3
- InChI Key： JDRHNTZUSGLDMC-UHFFFAOYSA-N
- SMILES： OB(C1C=CC2C(C=1)=CN(C(C)C)N=2)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 226
Topological Polar Surface Area: 58.3

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